Cas no 1011625-33-4 (2-{[(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methyl]sulfanyl}-4,6-dimethylpyridine-3-carbonitrile)

• Product Name: 2-{[(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methyl]sulfanyl}-4,6-dimethylpyridine-3-carbonitrile
• CAS No: 1011625-33-4
• MF: C₁₉H₁₆N₂O₃S
• MW: 352.406943321228
• CID: 5382048
• Update Time: 2025-11-02

2-{[(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methyl]sulfanyl}-4,6-dimethylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methyl]sulfanyl}-4,6-dimethylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 2-[[(6-hydroxy-7-methyl-2-oxo-2H-1-benzopyran-4-yl)methyl]thio]-4,6-dimethyl-

• Inchi： 1S/C19H16N2O3S/c1-10-4-12(3)21-19(15(10)8-20)25-9-13-6-18(23)24-17-5-11(2)16(22)7-14(13)17/h4-7,22H,9H2,1-3H3
• InChI Key： SKYWKTSOZMOFQP-UHFFFAOYSA-N
• SMILES： C1(SCC2C3=CC(O)=C(C)C=C3OC(=O)C=2)=NC(C)=CC(C)=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on 2-{[(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methyl]sulfanyl}-4,6-dimethylpyridine-3-carbonitrile

Recent Advances in the Study of 2-{[(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methyl]sulfanyl}-4,6-dimethylpyridine-3-carbonitrile (CAS: 1011625-33-4)

The compound 2-{[(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methyl]sulfanyl}-4,6-dimethylpyridine-3-carbonitrile (CAS: 1011625-33-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and oxidative stress responses. The coumarin-pyridine hybrid structure of 1011625-33-4 is believed to contribute to its ability to interact with multiple biological targets, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinities and selectivity profiles.

In vitro and in vivo experiments have demonstrated that 1011625-33-4 exhibits notable anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced pro-inflammatory cytokine levels in murine models of acute inflammation. The study also identified the compound's ability to scavenge reactive oxygen species (ROS), suggesting its potential utility in treating oxidative stress-related disorders.

Another key area of investigation has been the compound's pharmacokinetic properties. Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential off-target effects. These efforts are supported by cutting-edge techniques such as cryo-EM and X-ray crystallography, which provide atomic-level insights into the compound's interactions with biological macromolecules.

Looking ahead, the therapeutic potential of 1011625-33-4 appears promising, particularly in the context of chronic inflammatory diseases and neurodegenerative disorders. However, further preclinical and clinical studies are needed to fully validate its efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.